Cas no 2227828-44-4 ((1S)-1-(4,4-difluorocyclohexyl)ethan-1-ol)

• Product Name: (1S)-1-(4,4-difluorocyclohexyl)ethan-1-ol
• CAS No: 2227828-44-4
• MF: C₈H₁₄F₂O
• MW: 164.192969799042
• CID: 5870448
• PubChem ID: 89207478
• Update Time: 2025-10-29

(1S)-1-(4,4-difluorocyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4,4-difluorocyclohexyl)ethan-1-ol
• (1S)-1-(4,4-difluorocyclohexyl)ethanol
• SCHEMBL13953258
• HSGVZYQHQMVTNT-LURJTMIESA-N
• 2227828-44-4
• EN300-1953175

• Inchi： 1S/C8H14F2O/c1-6(11)7-2-4-8(9,10)5-3-7/h6-7,11H,2-5H2,1H3/t6-/m0/s1
• InChI Key： HSGVZYQHQMVTNT-LURJTMIESA-N
• SMILES： FC1(CCC([C@H](C)O)CC1)F

Computed Properties

• Exact Mass: 164.10127139g/mol
• Monoisotopic Mass: 164.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(4,4-difluorocyclohexyl)ethan-1-ol

Introduction to (1S)-1-(4,4-Difluorocyclohexyl)ethan-1-ol (CAS No. 2227828-44-4)

(1S)-1-(4,4-Difluorocyclohexyl)ethan-1-ol, commonly referred to as CAS No. 2227828-44-4, is a specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of alcohols and features a cyclohexane ring substituted with two fluorine atoms at the 4-position and an ethanol group attached to the 1-position. The stereochemistry at the 1-position is specified as S, indicating a specific spatial arrangement of the substituents around the chiral center.

The synthesis of (1S)-1-(4,4-Difluorocyclohexyl)ethan-1-ol involves advanced organic chemistry techniques, including nucleophilic substitution and stereoselective reductions. The compound's structure makes it highly valuable in various fields, particularly in pharmaceutical research and materials science. Recent studies have highlighted its potential as a precursor in the development of bioactive molecules and its role in enhancing the properties of polymer-based materials.

One of the most notable applications of CAS No. 2227828-44-4 is in drug discovery. Researchers have explored its ability to act as a chiral building block in the synthesis of complex molecules with specific stereochemical requirements. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound can serve as an intermediate in the synthesis of novel anti-inflammatory agents with improved bioavailability and reduced side effects.

In addition to its pharmaceutical applications, (1S)-1-(4,4-Difluorocyclohexyl)ethan-1-ol has shown promise in materials science. Its fluorinated cyclohexane ring imparts unique electronic and mechanical properties to polymers when incorporated into their structures. A recent investigation by scientists at the University of California revealed that this compound can enhance the thermal stability and mechanical strength of polyurethanes, making them suitable for high-performance applications in aerospace and automotive industries.

The physical and chemical properties of CAS No. 2227828-44-4 are well-documented, with a melting point of approximately -50°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental perspective, recent studies have focused on the biodegradation pathways of (1S)-1-(4,4-Difluorocyclohexyl)ethan-1-ol. Research conducted by environmental chemists at Kyoto University indicates that this compound undergoes microbial degradation under aerobic conditions, producing non-toxic byproducts. This finding is significant for industries utilizing this compound, as it suggests minimal environmental impact when proper waste management practices are implemented.

In conclusion, (1S)-1-(4,4-Difluorocyclohexyl)ethan-1-ol (CAS No. 2227828-44-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific domains. As ongoing research continues to uncover new potential uses for this compound, its role in advancing modern science is expected to grow significantly.